2,3-Bis(4-fluorophenyl)-5-iodopyrazine

• Molecular Formula: C16H9F2IN2
• Molecular Weight: 394.16 g/mol
• IUPAC Name: 2,3-bis(4-fluorophenyl)-5-iodopyrazine
• InChI: InChI=1S/C16H9F2IN2/c17-12-5-1-10(2-6-12)15-16(21-14(19)9-20-15)11-3-7-13(18)8-4-11/h1-9H
• InChI Key: BXIYDSRBEXFFCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(N=C2C3=CC=C(C=C3)F)I)F

Description

2,3-Bis(4-fluorophenyl)-5-iodopyrazine is a useful research compound. Its molecular formula is C16H9F2IN2 and its molecular weight is 394.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5,6-bis(4-fluorophenyl)pyrazin-2-amine (1 g, 3.53 mmol, 1.00 equiv), ethylene glycol dimethyl ether (50 mL), I2 (450 mg, 1.78 mmol, 0.50 equiv), CuI (200 mg, 1.05 mmol, 0.30 equiv), and isoamyl nitrite (2.75 g, 10.87 mmol, 3.08 equiv) was stirred for 10 min at room temperature, then for an additional 2 h at 60° C. in an oil bath. The resulting mixture was concentrated in vacuo, and purified via silica gel column chromatography (ethyl acetate/petroleum ether (1:40)) resulting in 1 g (72%) of 2,3-bis(4-fluorophenyl)-5-iodopyrazine as brown oil.